Cas no 6643-13-6 (4-methyltetrahydrothiophen-3-amine 1,1-dioxide)

4-methyltetrahydrothiophen-3-amine 1,1-dioxide structure
6643-13-6 structure
Product Name:4-methyltetrahydrothiophen-3-amine 1,1-dioxide
CAS No:6643-13-6
MF:C5H11NO2S
MW:149.21134018898
CID:1709942
PubChem ID:5223471
Update Time:2025-04-21

4-methyltetrahydrothiophen-3-amine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 4-methyltetrahydrothiophen-3-amine 1,1-dioxide
    • 4-methyl-1,1-dioxothiolan-3-amine
    • (3S,4S)-3-amino-4-methyl-1lambda-thiolane-1,1-dione
    • 3-Amino-4-methyl-1lambda6-thiolane-1,1-dione
    • 6643-13-6
    • Oprea1_146362
    • AKOS006221182
    • 3-Amino-4-methyl-1lambda~6~-thiolane-1,1-dione
    • EN300-209221
    • 3-amino-4-methyltetrahydrothiophene 1,1-dioxide
    • SCHEMBL14275528
    • 744140-95-2
    • DTXSID40411237
    • Inchi: 1S/C5H11NO2S/c1-4-2-9(7,8)3-5(4)6/h4-5H,2-3,6H2,1H3
    • InChI Key: YYGNWYCWJLWHCR-UHFFFAOYSA-N
    • SMILES: S1(CC(C(C)C1)N)(=O)=O

Computed Properties

  • Exact Mass: 149.05113
  • Monoisotopic Mass: 149.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 68.5Ų

Experimental Properties

  • PSA: 60.16
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